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Compound of Interest

Compound Name: Elsulfavirine

Cat. No.: B1671185

Essential Safety and Handling Guide for
Elsulfavirine

This guide provides crucial safety and logistical information for laboratory professionals
handling Elsulfavirine. Adherence to these procedures is vital for ensuring personal safety and
maintaining a secure research environment.

Hazard Identification and Classification

Elsulfavirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment
of HIV-1 infections.[1][2] According to its Safety Data Sheet (SDS), Elsulfavirine presents the
following hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[3]

It is essential to handle this compound with care to avoid ingestion and environmental
contamination.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Elsulfavirine to
minimize exposure.[3]

PPE Category Item Specifications and Use

Nitrile or other appropriate

material. Must be worn at all

Hand Protection Chemical-resistant gloves ) ]
times when handling the
compound.
] Safety glasses with side Required to prevent eye
Eye/Face Protection ) )
shields or goggles contact with dust or aerosols.

Should be worn over personal
Skin and Body Protection Laboratory coat clothing to protect against skin

contact.

Recommended when handling
) ) ] ] the powder form or when
Respiratory Protection N95 respirator or higher o ]
aerosol generation is possible

to avoid inhalation.[4]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Elsulfavirine and
ensuring a safe laboratory environment.

Handling Procedures:

o Ventilation: Always handle Elsulfavirine in a well-ventilated area, preferably within a
chemical fume hood, to avoid the formation of dust and aerosols.[3]

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,
as well as inhalation of the powder.[3]

o Prohibited Actions: Do not eat, drink, or smoke in areas where Elsulfavirine is being
handled.[3]

e Hygiene: Wash hands thoroughly after handling the compound.[3]
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Storage Conditions:

Form Storage Temperature Additional Requirements

Keep container tightly sealed

in a cool, well-ventilated area

Powder -20°C ) ]
away from direct sunlight and
ignition sources.[3][5]
Follow the same additional

In Solvent -80°C requirements as for the powder

form.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
First Aid Measures:[3]

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to
ensure thorough rinsing. Remove contact lenses if present. Seek prompt medical attention.

» Skin Contact: Thoroughly rinse the affected skin with plenty of water. Remove contaminated
clothing and shoes. Call a physician.

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. Seek medical attention.

 Ingestion: If swallowed, call a poison control center or doctor immediately for treatment
advice. Rinse mouth with water.

Chemical Spill Response:

In case of a spill, follow the workflow below to ensure safe and effective cleanup.
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Initial Response

Evacuate Immediate Area

Y

Alert Colleagues and Supervisor

\

Assess the Spill

Don|PPE
\

Wear Double Gloves

\

Wear Lab Coat or Gown

Y

Wear Goggles/Face Shield

\

Wear N95 Respirator

Spill Cleanup

Contain the Spill with Absorbent Material

Y

Carefully Collect Contaminated Material

\

Clean the Area with a Suitable Solvent

Y

Place Waste in a Labeled Hazardous Waste Container

Final |Steps
Y

Remove PPE Carefully

Y

Wash Hands Thoroughly

\

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling an Elsulfavirine chemical spill.
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Disposal Plan

All waste containing Elsulfavirine must be treated as hazardous and disposed of according to
institutional and regulatory guidelines.

Disposal Steps:

e Segregation: Collect all contaminated materials, including gloves, absorbent pads, and
empty containers, in a designated and clearly labeled hazardous waste container.

o Labeling: Ensure the waste container is labeled with the chemical name and associated
hazards.

» Approved Disposal: Dispose of the contents and the container through an approved waste
disposal plant.[3] Do not dispose of Elsulfavirine into the environment or down the drain due
to its high aquatic toxicity.[3]

Occupational Exposure Limits (OELS)

Occupational Exposure Limits (OELSs) are established to protect workers from the adverse
health effects of chemical exposure.[6]

OEL - 8-hour Time-Weighted Average
(TWA)

Substance

Elsulfavirine Not Established

As no specific OEL has been established for Elsulfavirine, it is crucial to handle it with a high
degree of caution and to keep exposure as low as reasonably achievable. The use of
engineering controls like fume hoods and consistent application of the recommended PPE are
the primary methods for ensuring worker safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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